Cas no 1155053-63-6 (1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine)

• Product Name: 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine
• CAS No: 1155053-63-6
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD12105017
• CID: 5176698
• PubChem ID: 43649850
• Update Time: 2025-06-11

1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-(4-Fluorophenyl)-1H-imidazol-2-yl)ethan-1-amine
• 1-[5-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine
• starbld0032809
• 1H-Imidazole-2-methanamine, 5-(4-fluorophenyl)-α-methyl-
• 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine

• MDL： MFCD12105017
• Inchi： 1S/C11H12FN3/c1-7(13)11-14-6-10(15-11)8-2-4-9(12)5-3-8/h2-7H,13H2,1H3,(H,14,15)
• InChI Key： BZQHDPSKUBNQPA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(C(C)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine

Professional Introduction to Compound with CAS No. 1155053-63-6 and Product Name: 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine

The compound with the CAS number 1155053-63-6 and the product name 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a fluorophenyl group and an imidazole core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in developing novel therapeutic agents. The compound in question exhibits a sophisticated architecture that combines an ethanamine moiety with a 4-fluorophenyl substituent, which is known to enhance binding affinity and metabolic stability. This design philosophy aligns with contemporary trends in drug development, where targeted modifications at specific positions can significantly improve pharmacokinetic profiles.

The imidazole ring, a common feature in many bioactive compounds, plays a crucial role in modulating biological activity. Studies have shown that imidazole derivatives often exhibit potent interactions with enzymes and receptors, making them valuable scaffolds for drug design. In the case of 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine, the integration of this heterocyclic system with an ethanamine backbone suggests potential applications in modulating pathways involving protein-protein interactions or enzyme inhibition.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of new pharmaceuticals. The fluorophenyl group, known for its ability to enhance lipophilicity and binding affinity, is particularly noteworthy. This feature has been extensively studied in the context of central nervous system (CNS) drugs, where fluorine substitution often improves blood-brain barrier penetration. The combination of these structural elements may confer similar advantages on this compound, opening up possibilities for treating neurological disorders.

Moreover, the ethanamine moiety introduces a polar region that can interact favorably with biological targets, while also contributing to solubility and pharmacokinetic properties. This balance between hydrophobic and hydrophilic regions is critical for achieving optimal drug-like characteristics. The presence of both these features in a single molecule makes 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine a versatile candidate for further exploration.

In the realm of medicinal chemistry, computational methods have become indispensable tools for predicting biological activity and optimizing molecular structures. Advanced algorithms can simulate interactions between this compound and various biological targets, providing insights into its potential therapeutic effects. Such simulations have already been used to identify promising candidates for further experimental validation, underscoring the importance of interdisciplinary approaches in drug discovery.

The synthesis of this compound also reflects modern trends in organic chemistry, where efficient and sustainable methodologies are prioritized. The use of advanced catalytic systems and green chemistry principles has enabled researchers to construct complex molecular frameworks with high precision. These advancements not only improve yield but also minimize environmental impact, aligning with global efforts to promote sustainable pharmaceutical practices.

As research progresses, the applications of 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine are likely to expand beyond initial hypotheses. Its unique structural features suggest potential utility in areas such as anti-inflammatory therapy, where modulation of enzyme activity or receptor binding is key. Additionally, its compatibility with modern synthetic techniques makes it an attractive candidate for library synthesis programs aimed at identifying novel bioactive molecules.

The integration of cutting-edge technologies into drug discovery has revolutionized how researchers approach medicinal chemistry problems. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have accelerated the identification of lead compounds like this one. By leveraging these tools, scientists can rapidly assess biological activity and refine molecular structures to achieve desired pharmacological profiles.

In conclusion, the compound with CAS number 1155053-63-6 and product name 1-5-(4-fluorophenyl)-1H-imidazol-2-ylethan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with modern synthetic methodologies and computational tools, position it as a promising candidate for further investigation. As research continues to uncover new therapeutic applications, this molecule is poised to play a vital role in advancing drug discovery efforts worldwide.